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Introduction
U-66858, chemically known as 1-acetoxy-2-n-butyl-4-methoxy-naphthalene, is a hydroquinone derivative that has demonstrated potent inhibitory activ

Core Concepts: The 5-Lipoxygenase Pathway
The 5-lipoxygenase pathway is a key metabolic cascade that converts arachidonic acid into pro-inflammatory leukotrienes.[1] This process is initiated
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"U-66858" -> "5-LOX (nuclear membrane)" [arrowhead=tee, color="#EA4335", style=dashed, label="Inhibition"];

}

In Vivo Bronchoconstriction in Ascaris-Sensitive Rhesus Monkeys

This protocol is a generalized procedure based on published models of asthma in rhesus monkeys.

Objective: To evaluate the in vivo efficacy of U-66858 in inhibiting antigen-induced bronchoconstriction in a 

Animal Model: Rhesus monkeys naturally sensitized to Ascaris suum antigen.[3][4]

Materials:

Ascaris suum antigen solution.

U-66858 for oral or aerosol administration.

Anesthesia (e.g., pentobarbital sodium).[3]

Equipment for measuring pulmonary mechanics (e.g., body plethysmograph, esophageal balloon for transpulmonar

Nebulizer for antigen and drug delivery.[3]
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Procedure:

Animal Preparation: Anesthetize the Ascaris-sensitive rhesus monkeys and intubate them.[3]

Baseline Measurements: Measure baseline pulmonary mechanics, including pulmonary resistance (RL) and dynamic

Drug Administration: Administer U-66858 either orally at specified doses (e.g., 5 and 10 mg/kg) or via aeros

Antigen Challenge: After a predetermined time following drug administration, challenge the monkeys with an a

Post-Challenge Measurements: Continuously monitor and record pulmonary resistance (RL) and dynamic complianc

Data Analysis: Calculate the percentage inhibition of the antigen-induced changes in RL and Cdyn for each tr
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Mechanism of 5-Lipoxygenase Inhibition

U-66858 is a hydroquinone derivative. The mechanism of 5-LOX inhibition by hydroquinone and benzoquinone deriv

Pharmacokinetics and Metabolism

Detailed pharmacokinetic and metabolic studies specifically on U-66858 are not widely available in the public 
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The parent compound, a naphthalene derivative, is lipophilic, suggesting it would be well-absorbed and distrib

Synthesis

A detailed, step-by-step synthesis protocol for U-66858 (1-acetoxy-2-n-butyl-4-methoxy-naphthalene) is not rea

The synthesis of the 2-butyl-4-methoxyphenol intermediate could potentially be achieved through methods such a

Conclusion

U-66858 is a potent inhibitor of 5-lipoxygenase, demonstrating significant activity both in vitro in human who

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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